Cas no 115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-56-0x300.png)
115041-56-0 structure
Product Name:Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
CAS No:115041-56-0
Molecular Formula:C23H29N3O3S
Molecular Weight:427.55966
CID:161218
PubChem ID:3087546
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-
- N-[4-[3-(1,3,4,6,11,11a-hexahydropyrazino[1,2-b]isoquinolin-2-yl)propylsulfonyl]phenyl]acetamide
- BRN 5166605
- Acetamide, N-(4-((3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino(1,2-b)isoquinolin-2-yl)propyl)sulfonyl)phenyl)-
- N-{4-[3-(1,3,4,6,11,11a-Hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propane-1-sulfonyl]phenyl}ethanimidic acid
- 115041-56-0
- DTXSID70921596
-
- InChIKey: MFZMYMAFJAIOGV-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H29N3O3S/c1-18(27)24-21-7-9-23(10-8-21)30(28,29)14-4-11-25-12-13-26-16-20-6-3-2-5-19(20)15-22(26)17-25/h2-3,5-10,22H,4,11-17H2,1H3,(H,24,27)
- SMILES: C1C2N(CC3=C(C2)C=CC=C3)CCN1CCCS(C1C=CC(NC(=O)C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 427.19317
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 427.19296297g/mol
- Heavy Atom Count: 30
- Complexity: 684
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 69.72
Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]- Related Literature
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Bart A. De Moor,Marie-Françoise Reyniers,Guy B. Marin Phys. Chem. Chem. Phys., 2009,11, 2939-2958
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2. Notes
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Prasoon K. Diwakar,Pramod Kulkarni J. Anal. At. Spectrom., 2012,27, 1101-1109
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Luciana Vieira,Jose de Ribamar Martins Neto,Odair Pastor Ferreira,Roberto Manuel Torresi,Susana Ines Cordoba de Torresi,Oswaldo Luiz Alves RSC Adv., 2018,8, 30346-30353
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W. Hamd,M. Chavarot-Kerlidou,J. Fize,G. Muller,A. Leyris,M. Matheron,E. Courtin,V. Artero,C. Laberty-Robert J. Mater. Chem. A, 2013,1, 8217-8225
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Dipti Prava Sahoo,Sulagna Patnaik,Dharitri Rath,K. M. Parida Inorg. Chem. Front., 2018,5, 879-896
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Kannan Vignesh,Dev Kumar Yadav,D. D. Wadikar,A. D. Semwal Sustainable Food Technol., 2024,2, 32-47
115041-56-0 (Acetamide,N-[4-[[3-(1,3,4,6,11,11a-hexahydro-2H-pyrazino[1,2-b]isoquinolin-2-yl)propyl]sulfonyl]phenyl]-) Related Products
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